Cas no 1092349-26-2 (6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one)
6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one Chemical and Physical Properties
Names and Identifiers
-
- 6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one
- BDBM50017425
-
- Inchi: 1S/C17H15FO2/c18-14-6-4-12(5-7-14)11-20-15-8-9-16-13(10-15)2-1-3-17(16)19/h4-10H,1-3,11H2
- InChI Key: OJOVCIYZZGJNJH-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)COC1C=CC2C(CCCC=2C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 336
- XLogP3: 3.6
- Topological Polar Surface Area: 26.3
6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM260043-1g |
6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one |
1092349-26-2 | 97% | 1g |
$410 | 2021-08-18 | |
| Chemenu | CM260043-1g |
6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one |
1092349-26-2 | 97% | 1g |
$410 | 2023-01-01 | |
| Alichem | A219006953-1g |
6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2h)-one |
1092349-26-2 | 95% | 1g |
$473.04 | 2023-09-04 |
6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one
Research Brief on 6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one (CAS: 1092349-26-2)
In recent years, the compound 6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one (CAS: 1092349-26-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of the fluorobenzyl group and the dihydronaphthalenone core structure makes it a valuable scaffold for drug discovery and development.
Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One of the key areas of interest is its potential as an inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. Preliminary data suggest that 6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one exhibits selective binding affinity towards certain kinases, which are critical targets in cancer therapy. These findings open new avenues for the development of targeted therapies with improved efficacy and reduced side effects.
The synthesis and optimization of 6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one have also been a focal point of recent research. Advances in synthetic chemistry have enabled the production of this compound with high purity and yield, facilitating further biological evaluation. Researchers have employed various strategies, including structure-activity relationship (SAR) studies, to enhance its pharmacological profile. These efforts have led to the identification of derivatives with improved potency and pharmacokinetic properties.
In addition to its therapeutic potential, the compound has been investigated for its role in chemical biology as a probe for studying protein-ligand interactions. Its ability to modulate specific biological pathways makes it a valuable tool for understanding disease mechanisms and identifying novel drug targets. Recent publications have highlighted its utility in high-throughput screening assays and in vitro models, providing insights into its mode of action and potential off-target effects.
Despite the promising findings, challenges remain in the clinical translation of 6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further preclinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this compound into a viable therapeutic agent.
In conclusion, 6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural and pharmacological properties make it a valuable asset for drug discovery and development. Continued research and innovation will be crucial in unlocking its full potential and bringing it closer to clinical application.
1092349-26-2 (6-((4-Fluorobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)